Cas no 2137648-30-5 (2-(Oxan-3-yl)-3-(propylcarbamoyl)propanoic acid)

• Product Name: 2-(Oxan-3-yl)-3-(propylcarbamoyl)propanoic acid
• CAS No: 2137648-30-5
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6303694
• PubChem ID: 165831765
• Update Time: 2025-10-23

2-(Oxan-3-yl)-3-(propylcarbamoyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2137648-30-5
• 2-(oxan-3-yl)-3-(propylcarbamoyl)propanoic acid
• EN300-800781
• 2-(Oxan-3-yl)-3-(propylcarbamoyl)propanoic acid

• Inchi： 1S/C12H21NO4/c1-2-5-13-11(14)7-10(12(15)16)9-4-3-6-17-8-9/h9-10H,2-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key： IGIOWWCVUNEWEI-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C(C(=O)O)CC(NCCC)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(Oxan-3-yl)-3-(propylcarbamoyl)propanoic acid

Introduction to 2-(Oxan-3-yl)-3-(propylcarbamoyl)propanoic acid (CAS No. 2137648-30-5)

2-(Oxan-3-yl)-3-(propylcarbamoyl)propanoic acid (CAS No. 2137648-30-5) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and biotechnology industries. This compound, also known as 3-(Propylcarbamoyl)-2-(tetrahydro-2H-pyran-3-yl)propanoic acid, is characterized by its unique structural features, which include a tetrahydrofuran ring and a propylcarbamoyl group. These structural elements contribute to its diverse chemical properties and biological activities, making it a subject of extensive research.

The chemical structure of 2-(Oxan-3-yl)-3-(propylcarbamoyl)propanoic acid is composed of a central propanoic acid backbone, with a tetrahydrofuran (oxane) ring attached at the second carbon and a propylcarbamoyl group at the third carbon. The presence of these functional groups imparts specific chemical reactivity and solubility properties, which are crucial for its potential therapeutic applications. The tetrahydrofuran ring, in particular, is known for its ability to form hydrogen bonds and stabilize molecular conformations, while the propylcarbamoyl group can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of 2-(Oxan-3-yl)-3-(propylcarbamoyl)propanoic acid in various therapeutic areas. One notable area of research is its role as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme in the glycolytic pathway, suggesting its potential as an antidiabetic agent. The mechanism of action involves binding to the active site of the enzyme, thereby blocking substrate access and reducing enzyme activity.

In addition to its antidiabetic potential, 2-(Oxan-3-yl)-3-(propylcarbamoyl)propanoic acid has also shown promise in neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can modulate the activity of certain neurotransmitter receptors, potentially offering neuroprotective effects. The study found that treatment with this compound reduced oxidative stress and inflammation in neuronal cells, which are common hallmarks of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(Oxan-3-yl)-3-(propylcarbamoyl)propanoic acid have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Oral administration results in rapid absorption and distribution to target tissues, with minimal first-pass metabolism. The compound is primarily excreted via the kidneys, with a half-life that allows for once-daily dosing regimens in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Oxan-3-yl)-3-(propylcarbamoyl)propanoic acid in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development, including phase II trials focusing on specific therapeutic indications such as diabetes and neurodegenerative disorders.

The synthetic route for producing 2-(Oxan-3-yl)-3-(propylcarbamoyl)propanoic acid has been optimized to ensure high yield and purity. Key steps in the synthesis include the formation of the tetrahydrofuran ring through an intramolecular cyclization reaction and the introduction of the propylcarbamoyl group via an amide coupling reaction. These processes are carried out under controlled conditions to minimize side reactions and ensure consistent product quality.

In conclusion, 2-(Oxan-3-yl)-3-(propylcarbamoyl)propanoic acid (CAS No. 2137648-30-5) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, positioning it as a valuable asset in the pharmaceutical industry.